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Compound of Interest

Compound Name: 4-[(Methylamino)methyl]phenol

Cat. No.: B3022743 Get Quote

This guide provides a comprehensive overview of 4-[(Methylamino)methyl]phenol, a versatile

organic compound with significant applications in chemical synthesis and research. Designed

for researchers, scientists, and professionals in drug development, this document delves into

its chemical identity, properties, synthesis, and key applications, grounded in authoritative

scientific data.

Chemical Identity and Nomenclature
4-[(Methylamino)methyl]phenol is an organic compound featuring a phenol ring substituted

with a (methylamino)methyl group at the para-position.

IUPAC Name: The systematically generated and preferred IUPAC name for this compound is 4-
[(Methylamino)methyl]phenol.[1]

Synonyms and Identifiers: This compound is known by several other names and identifiers

crucial for database searches and procurement.[1][2]

p-Hydroxybenzylmethylamine

p-N-Methylaminomethylphenol

4-Hydroxy-N-methylbenzylamine

CAS Number: 78507-19-4[1][2]
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Molecular Formula: C₈H₁₁NO[1][2]

PubChem CID: 13104924[1]

Chemical Structure Diagram
Caption: Chemical structure of 4-[(Methylamino)methyl]phenol.

Physicochemical Properties
Understanding the physicochemical properties of 4-[(Methylamino)methyl]phenol is
fundamental for its handling, application in synthesis, and for predicting its behavior in various

chemical and biological systems.

Property Value Source

Molecular Weight 137.18 g/mol [1][2]

Appearance
White or yellowish crystalline

solid
[2]

Melting Point 181-182 °C [2]

Boiling Point 243 °C [2]

Density 1.059 g/cm³ [2]

Flash Point 113 °C [2]

Solubility Soluble in water and ethanol [2]

pKa 9.41 ± 0.15 (Predicted) [2]

Synthesis and Production
The synthesis of 4-[(Methylamino)methyl]phenol can be achieved through various organic

synthesis routes. A common laboratory and industrial method involves the reaction of phenol

with methylamine.[2] This process typically involves an initial reaction of phenol with an

aminomethylating agent in the presence of a suitable catalyst and at a controlled temperature

to yield the desired product.[2]
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Illustrative Synthetic Pathway

Phenol

Catalyst, Heat

Methylamine

4-[(Methylamino)methyl]phenolAminomethylation

Click to download full resolution via product page

Caption: Generalized synthetic route to 4-[(Methylamino)methyl]phenol.

Applications in Research and Industry
4-[(Methylamino)methyl]phenol serves as a crucial intermediate in various synthetic

applications, from pharmaceuticals to materials science.

Pharmaceutical Intermediate
A significant application of this compound is as a precursor in the synthesis of pharmaceuticals.

Its structure, containing both a reactive phenolic hydroxyl group and a secondary amine,

makes it a versatile building block. For instance, it is a key starting material in some synthetic

routes for phenylephrine, a well-known decongestant.[3][4][5][6] The synthesis of

phenylephrine from precursors related to 4-[(Methylamino)methyl]phenol involves steps like

N-alkylation and subsequent reactions to introduce the beta-hydroxy group on the ethylamine

side chain.[6][7]

Organic Synthesis Reagent
Beyond specific pharmaceutical applications, it is widely used as a general reagent in organic

synthesis.[2] Its functional groups allow for a variety of chemical transformations, making it

valuable for creating more complex molecules for dyes, polymers, and other specialty

chemicals.[2]

Biochemical Research
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In the realm of biochemical research, derivatives of aminophenols are studied for various

biological activities. For example, research has been conducted on 2-

[(Methylamino)methyl]phenol, an isomer of the topic compound, for its ability to inhibit biofilm

formation and down-regulate virulence genes in Staphylococcus aureus, targeting the quorum

regulator SarA.[8][9] While this research is on a structural isomer, it highlights the potential for

this class of compounds to be explored for antimicrobial and antivirulence properties.

Safety, Handling, and Storage
As with any chemical reagent, proper safety protocols must be followed when handling 4-
[(Methylamino)methyl]phenol.

Hazard Identification:

Harmful if swallowed.[1]

Causes skin irritation.[1]

Causes serious eye damage.[1]

May cause respiratory irritation.[1]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or glasses are mandatory.[10]

Hand Protection: Wear suitable protective gloves.[10]

Respiratory Protection: Use in a well-ventilated area. If dust or vapors are generated, a

respirator may be required.[10]

Storage:

Store under an inert gas (e.g., nitrogen or argon).[2]

Recommended storage temperature is between 2–8 °C.[2]

Keep the container tightly closed in a dry, cool, and well-ventilated place.[11]
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Store away from incompatible materials such as strong oxidizing agents, strong acids, acid

chlorides, and acid anhydrides.[10][11]

First-Aid Measures:

After Inhalation: Move the person to fresh air.[10]

After Skin Contact: Wash with plenty of soap and water.[10]

After Eye Contact: Rinse immediately with plenty of water.[10]

After Ingestion: Rinse mouth. Do not induce vomiting. Seek medical advice.[10][12]

Conclusion
4-[(Methylamino)methyl]phenol is a compound of significant interest due to its versatile

chemical nature and its role as a key intermediate in the synthesis of valuable molecules,

particularly in the pharmaceutical industry. Its well-defined chemical and physical properties,

coupled with established synthetic routes, make it a reliable component in the toolkit of

synthetic chemists. Adherence to strict safety and handling protocols is essential to ensure its

safe and effective use in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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